Cas no 88464-98-6 (Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]-)

Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]- structure
88464-98-6 structure
Product Name:Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]-
CAS No:88464-98-6
MF:C16H14O4
MW:270.279964923859
CID:631777
PubChem ID:22404870
Update Time:2025-04-19

Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]-
    • 2-[2-(4-carboxyphenyl)ethyl]benzoic acid
    • DTXSID50625520
    • SCHEMBL7764255
    • 88464-98-6
    • Inchi: 1S/C16H14O4/c17-15(18)13-9-6-11(7-10-13)5-8-12-3-1-2-4-14(12)16(19)20/h1-4,6-7,9-10H,5,8H2,(H,17,18)(H,19,20)
    • InChI Key: AWSSUNLCTNMCEW-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1CCC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 270.08920892g/mol
  • Monoisotopic Mass: 270.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.6Ų
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